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Compound of Interest

Compound Name: 3-(3-Methylphenyl)propionic acid

Cat. No.: B042953 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is of utmost importance. This document provides

critical safety and logistical information for 3-(3-Methylphenyl)propionic acid, covering

personal protective equipment (PPE), operational procedures, and disposal plans to ensure the

well-being of personnel and the integrity of research.

Hazard Summary

3-(3-Methylphenyl)propionic acid is classified as a hazardous substance. Based on available

data, it is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2] Adherence to the safety protocols outlined below is essential to minimize risk

and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling 3-(3-
Methylphenyl)propionic acid. The following table summarizes the recommended PPE to

minimize exposure.
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Protection Type Recommended Equipment Specification/Standard

Eye Protection Safety goggles or a face shield

ANSI Z87.1 or equivalent. Use

of a face shield in addition to

goggles is recommended

when there is a high risk of

splashing.[3]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids.[3] Always inspect gloves

for any signs of degradation

before use.

Body Protection
Laboratory coat or acid-

resistant suit

A standard lab coat is sufficient

for handling small quantities.

For larger volumes or

situations with a higher risk of

splashes, an acid-resistant suit

made of materials like PVC or

neoprene is advised.[3]

Respiratory Protection
NIOSH/MSHA approved

respirator

Required if ventilation is

inadequate or when handling

the powder form, which may

generate dust. For low-fume

environments, an N95 mask

may be suitable. For higher

exposure levels, a full-face

respirator with acid gas

cartridges is recommended.[3]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical for maintaining the chemical's stability and

ensuring personnel safety.

Engineering Controls:
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Work in a well-ventilated area.

The use of a chemical fume hood is highly recommended, particularly when handling larger

quantities or if there is a potential for aerosol or dust formation.

Ensure that eyewash stations and safety showers are readily accessible.

Handling Procedures:

Ensure all necessary PPE is correctly worn before handling the substance.

Avoid direct contact with skin, eyes, and clothing.

Do not inhale dust or vapors.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent contamination and reaction with moisture.

Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan
3-(3-Methylphenyl)propionic acid and its containers must be disposed of as hazardous

waste. Adherence to all local, state, and federal regulations for chemical waste disposal is

mandatory.

Disposal Steps:

Waste Collection: Collect waste material in a designated, properly labeled, and sealed

container. Do not mix with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.
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Spill Management: In case of a spill, absorb the material with an inert absorbent such as

vermiculite or dry sand. Do not use combustible materials like sawdust. Collect the absorbed

material into a suitable, closed container for disposal.[3]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste in accordance with institutional and local regulations.[3]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and treated as hazardous waste. The rinsed container can then

be offered for recycling or reconditioning, or punctured to prevent reuse and disposed of in a

sanitary landfill, as per institutional guidelines.[3]

Final Disposal: Arrange for collection by a licensed hazardous waste disposal company.[3]

Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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